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For Researchers, Scientists, and Drug Development Professionals

In the rapidly advancing field of organic photovoltaics (OPVs), thienothiophene-based polymers

have emerged as a promising class of donor materials due to their excellent charge transport

properties and broad absorption spectra. A critical metric for evaluating and comparing the

performance of these, and indeed any, solar cell is its quantum efficiency (QE). This guide

provides an in-depth comparison of quantum efficiency in thienothiophene-based solar cells

against other alternatives, supported by experimental data and detailed measurement

protocols. As Senior Application Scientists, our goal is to blend technical precision with

practical, field-tested insights to empower your research.

Understanding Quantum Efficiency: The Key to
Performance Analysis
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Quantum efficiency is the measure of how efficiently a solar cell converts photons of a specific

wavelength into charge carriers (electrons and holes) that contribute to the electrical current.[1]

It is a crucial diagnostic tool for identifying performance bottlenecks in a solar cell.[2] There are

two primary types of quantum efficiency:

External Quantum Efficiency (EQE): This is the ratio of the number of charge carriers

collected by the solar cell to the number of incident photons of a given energy.[3] EQE

accounts for all optical and electrical losses, including reflection, absorption, and charge

collection inefficiencies.

Internal Quantum Efficiency (IQE): This is the ratio of the number of collected charge carriers

to the number of photons absorbed by the active layer.[4] IQE provides a more direct

measure of the intrinsic charge generation and collection efficiency of the active layer, as it

discounts optical losses like reflection.

A high EQE over a broad range of the solar spectrum is essential for achieving a high short-

circuit current density (Jsc) and, consequently, a high power conversion efficiency (PCE).

The Experimental Backbone: Measuring Quantum
Efficiency with Precision
Accurate and reproducible EQE measurements are fundamental to reliable solar cell

characterization. The standard setup for EQE measurement, compliant with IEC 60904-8,

involves a calibrated light source, a monochromator to select specific wavelengths, a chopper,

and a lock-in amplifier for sensitive current detection.[4]

Step-by-Step EQE Measurement Protocol:
System Calibration:

A calibrated reference photodiode (e.g., silicon or germanium) with a known spectral

response is used to measure the incident photon flux at each wavelength.

The light source (typically a Xenon or Quartz-halogen lamp) is stabilized.

The monochromator is scanned through the desired wavelength range (e.g., 300 nm to

1100 nm for many organic solar cells).
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The photocurrent of the reference diode is recorded at each wavelength to determine the

number of incident photons per second.

Device Measurement:

The reference photodiode is replaced with the solar cell device under test.

The device is held at short-circuit conditions (0V bias) to measure the short-circuit current.

The monochromatic light is chopped at a specific frequency, and a lock-in amplifier is used

to measure the AC photocurrent generated by the device at that frequency, which

minimizes the influence of noise.

The photocurrent of the test cell is recorded at each wavelength.

EQE Calculation:

The EQE at each wavelength (λ) is calculated using the following formula:

EQE(λ) = [Isc(λ) / (q * Φ(λ))] * 100%

Where:

Isc(λ) is the short-circuit current generated by the test cell at wavelength λ.

q is the elementary charge.

Φ(λ) is the incident photon flux at wavelength λ, determined during the calibration step.

Experimental Workflow for EQE Measurement
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Experimental Setup Measurement Procedure
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Caption: Workflow for External Quantum Efficiency (EQE) measurement.
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Performance Comparison: Thienothiophene-Based
Solar Cells in Context
Thienothiophene-based polymers have demonstrated high power conversion efficiencies, often

exceeding 10%.[3][5] Their performance is intrinsically linked to their molecular structure, which

influences their absorption profile, energy levels, and morphology in the active layer.

Factors Influencing Quantum Efficiency in
Thienothiophene Solar Cells
The final EQE of a device is a product of several efficiencies at different stages, from light

absorption to charge collection. Understanding these factors is key to optimizing device

performance.
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Caption: Key efficiency factors and loss mechanisms affecting quantum efficiency.

The morphology of the bulk heterojunction (BHJ) active layer, which is a blend of the

thienothiophene-based donor polymer and an acceptor material (often a fullerene derivative or

a non-fullerene acceptor), plays a critical role.[6][7][8] The use of processing additives, such as
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1,8-diiodooctane (DIO), can significantly enhance the EQE by optimizing the nanoscale phase

separation, leading to improved exciton dissociation and charge transport.[3] For instance, in a

PTB7-Th:ATT-1 based solar cell, the addition of 1% DIO increased the PCE from 4.46% to

10.07%, largely due to an increase in Jsc and fill factor, which is reflected in the enhanced

EQE.[3]

Comparative Performance Data
The following table summarizes the performance of several thienothiophene-based solar cells

and compares them with other high-performance organic solar cells.
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Donor
Material

Accepto
r
Material

PCE (%)
Jsc
(mA/cm²
)

Voc (V) FF (%)
Peak
EQE (%)

Referen
ce

Thienothi

ophene-

Based

PTB7-Th ATT-1 10.07 16.48 0.87 70 >70 [3]

PTBTz-2 PC71BM 9.72 16.84 - - - [5]

P1 PC71BM 4.41 11.97 0.682 54.09 ~55 [9]

P1 ITIC 7.25 15.17 0.842 56.76 >60 [9]

Pentacyc

lic

lactam-

based

with

thienothi

ophene

PC71BM ~5.5 - ~0.82 ~65 - [10]

Alternativ

e

Systems

PM6 ThPy3 15.3 ~23.6 - 77.1 >80 [11]

PM6 IT-4Cl 12.6 ~20.4 - 75.8 ~75 [11]

Pentacyc

lic

lactam-

based

with

selenoph

ene

PC71BM ~7.0 ~12 ~0.82 ~70 - [10]
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Thienothiophene-based systems consistently demonstrate high Jsc values, often exceeding

15 mA/cm², which is a direct consequence of their broad absorption and high EQE in the

visible and near-infrared regions.[3][5]

The choice of the acceptor material is crucial. When paired with the non-fullerene acceptor

ITIC, the thienothiophene-based polymer P1 showed a significant improvement in PCE

compared to the fullerene-based acceptor PC71BM, primarily due to a higher Jsc and Voc.

[9] This is reflected in the broader and higher EQE spectra observed for the ITIC-based

device.[9]

Comparison with other high-performance systems, such as those based on the PM6 donor,

reveals that while thienothiophene-based cells are highly efficient, there is still room for

improvement, particularly in achieving very high fill factors. The PM6:ThPy3 system, for

instance, achieves a remarkable FF of 77.1% and a peak EQE of over 80%.[11]

Molecular engineering within the thienothiophene family itself can lead to significant

performance differences. For example, a study comparing a thienothiophene-based polymer

to a selenophene-based analogue showed that the latter exhibited a higher PCE (7.0% vs.

5.5%) due to improved spectral coverage (and thus higher Jsc) and a more favorable

morphology for charge transport, resulting in a higher fill factor.[10]

Conclusion and Future Outlook
Quantum efficiency is an indispensable tool for the research and development of

thienothiophene-based solar cells. A thorough understanding of EQE and its measurement

allows for the precise identification of performance-limiting factors and provides a clear

pathway for device optimization. The data presented in this guide highlights that

thienothiophene-based materials are highly competitive in the field of organic photovoltaics,

with the potential for further improvements through molecular design, active layer morphology

control, and the selection of optimal acceptor materials. As the field moves towards even higher

efficiencies and greater stability, rigorous and accurate quantum efficiency measurements will

continue to be a cornerstone of cutting-edge solar cell research.

References

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://pubs.acs.org/doi/10.1021/jacs.6b08523
https://pubs.rsc.org/en/content/articlelanding/2017/ee/c6ee03186b
https://www.mdpi.com/2073-4360/12/12/2964
https://www.mdpi.com/2073-4360/12/12/2964
https://www.diva-portal.org/smash/get/diva2:1689178/FULLTEXT01.pdf
https://www.researchgate.net/publication/281652500_Comparison_of_selenophene_and_thienothiophene_incorporation_into_pentacyclic_lactam-based_conjugated_polymers_for_organic_solar_cells
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1424114?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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